Cas no 2138515-58-7 (2-2-(4-amino-1H-1,2,3-triazol-1-yl)ethoxyethan-1-ol)

• Product Name: 2-2-(4-amino-1H-1,2,3-triazol-1-yl)ethoxyethan-1-ol
• CAS No: 2138515-58-7
• MF: C₆H₁₂N₄O₂
• MW: 172.185080528259
• CID: 6054414
• PubChem ID: 165743293
• Update Time: 2025-10-30

2-2-(4-amino-1H-1,2,3-triazol-1-yl)ethoxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-(4-amino-1H-1,2,3-triazol-1-yl)ethoxyethan-1-ol
• 2138515-58-7
• 2-[2-(4-amino-1H-1,2,3-triazol-1-yl)ethoxy]ethan-1-ol
• EN300-1114583

• Inchi： 1S/C6H12N4O2/c7-6-5-10(9-8-6)1-3-12-4-2-11/h5,11H,1-4,7H2
• InChI Key： NZBYGGYTYKNDMQ-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C=C(N)N=N1

Computed Properties

• Exact Mass: 172.09602564g/mol
• Monoisotopic Mass: 172.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 86.2Ų

Additional information on 2-2-(4-amino-1H-1,2,3-triazol-1-yl)ethoxyethan-1-ol

Introduction to 2-(4-Amino-1H-1,2,3-Triazol-1-yl)ethoxyethan-1-ol (CAS No. 2138515-58-7)

2-(4-Amino-1H-1,2,3-Triazol-1-yl)ethoxyethan-1-ol (hereafter referred to as Compound 2138515-58-7) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its triazole ring, a heterocyclic structure known for its stability and reactivity, which makes it a valuable building block in the synthesis of various bioactive molecules. The presence of an ethoxy group and a hydroxyl group further enhances its functional versatility, enabling it to participate in diverse chemical reactions and applications.

Recent studies have highlighted the potential of Compound 2138515-58-7 in the development of novel drug delivery systems. Its ability to form stable conjugates with biomolecules has been exploited in targeted drug delivery applications. For instance, researchers have utilized its triazole ring as a platform for click chemistry reactions, facilitating the synthesis of biocompatible nanoparticles loaded with therapeutic agents. These nanoparticles have shown promising results in vitro, demonstrating enhanced drug loading capacity and controlled release profiles.

In addition to its role in drug delivery, Compound 2138515-58-7 has also been explored in the field of materials science. Its hydroxyl group enables it to participate in hydrogen bonding networks, making it a suitable candidate for the synthesis of high-performance polymers. Recent advancements have focused on incorporating this compound into polyurethane matrices, resulting in materials with improved mechanical properties and thermal stability. These findings underscore its potential for applications in advanced composites and biomedical devices.

The synthesis of Compound 2138515-58-7 involves a multi-step process that typically begins with the preparation of the triazole ring precursor. This is followed by nucleophilic substitution reactions to introduce the ethoxy and hydroxyl groups. Recent optimizations have focused on enhancing reaction efficiency and yield through the use of catalytic systems and green chemistry principles. These improvements not only reduce production costs but also align with current sustainability goals in the chemical industry.

From a structural perspective, Compound 2138515-58-7 exhibits a balance between hydrophilic and hydrophobic moieties, which is crucial for its functionality in various applications. The triazole ring contributes to its aromatic stability, while the ethoxy group introduces electron-donating properties that influence its reactivity. This unique combination allows the compound to serve as a versatile intermediate in organic synthesis.

Looking ahead, ongoing research is exploring the use of Compound 2138515-58-7 in bioconjugation strategies for diagnostic imaging. Its ability to react with activated esters or carbonyl groups makes it an ideal candidate for labeling biomolecules such as proteins and nucleic acids. Preliminary results indicate that these bioconjugates exhibit excellent stability and specificity, paving the way for their application in molecular diagnostics.

In conclusion, Compound 2138515-58-7 represents a valuable addition to the arsenal of organic compounds used in modern chemistry. Its unique structure, functional versatility, and compatibility with advanced synthetic techniques make it an attractive candidate for diverse applications across multiple disciplines. As research continues to uncover new possibilities for this compound, its role in driving innovation in medicinal chemistry and materials science is expected to grow significantly.